![molecular formula C10H9N B3191322 3-Ethenyl-1H-indole CAS No. 53654-36-7](/img/structure/B3191322.png)
3-Ethenyl-1H-indole
Overview
Description
3-Ethenyl-1H-indole is a chemical compound with the molecular formula C10H9N . It is an organic compound that contains a benzene ring fused to a pyrrole ring .
Synthesis Analysis
The synthesis of indole derivatives, including this compound, has been a subject of interest in recent years . The Fischer indole synthesis is one of the methods used for the synthesis of indole derivatives .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring fused to a pyrrole ring . The optical properties of various donor or acceptor p-phenyl substituted ethenyl indoles were studied using absorption, fluorescence, and TDDFT methods .Chemical Reactions Analysis
Indole derivatives, including this compound, are essential and efficient chemical precursors for generating biologically active structures . Multicomponent reactions (MCRs) offer access to complex molecules .Physical and Chemical Properties Analysis
Ethenyl indole exhibits non-linear optical properties (NLO) in a substituent-dependent manner . The optical band gap of ethenyl 3 without substitution is decreased upon p-phenyl substitution either with an electron withdrawing (Cl, NO2) or an electron donating (OCH3, OH, NH2) substituent .Scientific Research Applications
Antioxidant Properties
3-Ethenyl-1H-indole derivatives have been studied for their antioxidant properties. Ethenyl indoles with electron-donating substituents exhibit significant antioxidant activity, comparable to vitamin E. This activity varies depending on the substituents, with those bearing strong electron-withdrawing substituents showing weaker antioxidant effects. The hydroxy substituted ethenyl indole, in particular, demonstrates impressive antioxidant properties, with a 50% inhibition concentration similar to that of vitamin E. These findings are supported by computational data obtained through time-dependent density functional theory (TDDFT) calculations (Kumar et al., 2020).
Optical Properties
The optical properties of this compound have been explored, especially in terms of their non-linear optical properties (NLO). These properties are significantly influenced by the nature of the substituents. Compounds with strong electron-attracting substituents exhibit large NLO properties with charge transfer behavior. The optical band gap and other optical properties of these compounds vary with the nature of the substituent, indicating potential applications in materials science (Kumar et al., 2020).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
3-Ethenyl-1H-indole, also known as 3-vinyl-1H-indole, is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives . For instance, some indole derivatives have been synthesized as inhibitors of indoleamine 2,3-dioxygenase, exhibiting significant antitumor activity .
Mode of Action
For example, certain indole derivatives have been found to inhibit the activity of enzymes such as tryptophan 2,3-dioxygenase .
Biochemical Pathways
Indole derivatives can affect various biochemical pathways. For instance, indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants . Some indole derivatives have been found to exhibit antiviral activity, suggesting that they may interfere with viral replication pathways .
Result of Action
Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the optical properties of ethenyl indoles have been found to vary depending on the polarity of the solvent . Furthermore, the presence of electron-withdrawing or electron-donating substituents can affect the non-linear optical (NLO) properties of ethenyl indoles .
Properties
IUPAC Name |
3-ethenyl-1H-indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N/c1-2-8-7-11-10-6-4-3-5-9(8)10/h2-7,11H,1H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAMMUQMONCMYCX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CNC2=CC=CC=C21 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50561338 | |
Record name | 3-Ethenyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50561338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53654-36-7 | |
Record name | 3-Ethenyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50561338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-ethenyl-1H-indole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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